ETHYL 4-[2-(N-PHENYL4-ETHOXYBENZENESULFONAMIDO)ACETYL]PIPERAZINE-1-CARBOXYLATE

• IUPAC Name: ethyl 4-[2-(N-(4-ethoxyphenyl)sulfonylanilino)acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C23H29N3O6S/c1-3-31-20-10-12-21(13-11-20)33(29,30)26(19-8-6-5-7-9-19)18-22(27)24-14-16-25(17-15-24)23(28)32-4-2/h5-13H,3-4,14-18H2,1-2H3
• InChI Key: AGUIEWYHQFPLKF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)N2CCN(CC2)C(=O)OCC)C3=CC=CC=C3
• Molecular Formula: C23H29N3O6S
• Molecular Weight: 475.6 g/mol

Description

ETHYL 4-[2-(N-PHENYL4-ETHOXYBENZENESULFONAMIDO)ACETYL]PIPERAZINE-1-CARBOXYLATE is a complex organic compound that belongs to the class of piperazine derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ETHYL 4-[2-(N-PHENYL4-ETHOXYBENZENESULFONAMIDO)ACETYL]PIPERAZINE-1-CARBOXYLATE typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the piperazine ring: This can be achieved through the cyclization of 1,2-diamine derivatives with sulfonium salts.

Introduction of the ethoxybenzenesulfonamido group: This step involves the reaction of the piperazine derivative with ethyl bromoacetate to form the desired ester.

Acetylation: The final step involves the acetylation of the intermediate compound to introduce the acetyl group, resulting in the formation of this compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis platforms to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

ETHYL 4-[2-(N-PHENYL4-ETHOXYBENZENESULFONAMIDO)ACETYL]PIPERAZINE-1-CARBOXYLATE undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the piperazine ring, using reagents like alkyl halides.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Alkyl halides, amines.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may result in the formation of secondary amines